Cas no 1242927-63-4 (3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 1242927-63-4
• MF: C₁₉H₁₅ClN₄O₂S
• MW: 398.8660
• CID: 5344670
• Update Time: 2025-07-09

3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3-chlorophenyl)methylsulfanyl]-7-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 3-((3-chlorobenzyl)thio)-7-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 3-[(3-chlorobenzyl)thio]-7-(2-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Inchi： 1S/C19H15ClN4O2S/c1-26-16-8-3-2-7-15(16)23-9-10-24-17(18(23)25)21-22-19(24)27-12-13-5-4-6-14(20)11-13/h2-11H,12H2,1H3
• InChI Key： JMBYXOWHVXZGHN-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])SC1=NN=C2C(N(C([H])=C([H])N21)C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 566
• XLogP3: 3.6
• Topological Polar Surface Area: 85.6

Additional information on 3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Introduction to 3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 1242927-63-4)

3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 1242927-63-4) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This heterocyclic compound belongs to the triazolo-pyrazine class, a framework that has been extensively explored for its pharmacological properties. The presence of multiple functional groups, including a chlorophenyl moiety and a methoxyphenyl substituent, along with the sulfanyl group at the C-3 position, contributes to its distinct chemical profile and reactivity.

The synthesis of 3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one involves a multi-step process that typically requires precise control over reaction conditions to ensure high yield and purity. The introduction of the triazolo[4,3-a]pyrazine core necessitates careful selection of coupling reagents and catalysts to facilitate the formation of the desired ring system. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of electron-withdrawing and electron-donating groups within its structure suggests that it may exhibit a range of biological activities. Preliminary studies have indicated that derivatives of this class of compounds may possess properties relevant to neurological disorders, inflammation, and cancer. The chlorophenyl group is particularly noteworthy, as it is often associated with enhanced binding affinity to biological targets due to its ability to engage in π-stacking interactions and hydrogen bonding.

The methoxyphenyl substituent at the 7-position adds another layer of complexity to the compound's behavior. This group can influence both the electronic distribution and steric environment around the triazolo-pyrazine core, potentially modulating its interaction with biological receptors. Computational studies have been instrumental in predicting the binding modes of this compound to various targets, providing valuable insights into its mechanism of action. These simulations have highlighted the importance of the sulfanyl group in stabilizing interactions with protein surfaces.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The triazolo-pyrazine scaffold has emerged as a particularly promising class due to its ability to modulate multiple biological pathways simultaneously. 3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one represents an excellent example of such a compound. Its unique structural features make it a valuable candidate for further pharmacological investigation.

Several research groups have begun investigating the biological activity of this compound using both in vitro and in vivo models. Initial results have shown promising effects on certain disease-related pathways, prompting further optimization efforts. The sulfanyl group has been identified as a key feature contributing to its bioactivity, suggesting that modifications at this position could enhance therapeutic efficacy while minimizing side effects. Additionally, the presence of both chloro and methoxy substituents provides multiple points for structural diversification.

The development of new synthetic routes has also been a focus area for researchers working with this compound. Traditional methods often involve laborious multi-step processes that can be both time-consuming and costly. However, recent innovations in synthetic chemistry have led to more streamlined approaches that improve yield and scalability. These advancements are crucial for enabling large-scale production needed for clinical trials and commercialization.

Another important consideration is the pharmacokinetic profile of 3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary pharmacokinetic studies have provided valuable data on its stability in biological systems and its interaction with metabolic enzymes. These findings are critical for guiding further development efforts.

The future prospects for 3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one are bright given its promising preclinical data and structural features. Continued research into its mechanisms of action will be essential for identifying new therapeutic applications. Additionally， collaborations between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into clinical reality.

In conclusion,3-{[(3-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H，8H-[1，2，4]-triazolo[4，3-a]-pyrazin-8-one (CAS No．1242927-63-4) is a structurally intriguing compound with significant potential in pharmaceutical research．Its unique scaffold，functional groups，and preliminary biological activity make it an attractive candidate for further exploration．Advances in synthetic chemistry，computational modeling，and pharmacokinetic studies are paving the way for new therapeutic applications．As research continues，this compound will likely play an important role in addressing unmet medical needs．